Preparation of polymeric biomaterials with the aid of radiation-chemical methods
Russian Chemical Reviews Pub Date: DOI: 10.1070/RC1998v067n09ABEH000433
Abstract
The results of the application of radiation-chemical methods for the preparation of polymeric biomaterials are surveyed and treated systematically. The characteristic features of these methods and their advantages and disadvantages are indicated. The properties of polymeric biomaterials prepared using ionising radiation are examined. Particular attention is devoted to studies carried out during the last 10–15 years. The bibliography includes 492 references.
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